1,1'-methanediylbis(3-nitro-1H-pyrazole)

• CAS No.: 1245771-76-9
• Molecular Formula: C7H6N6O4
• Molecular Weight: 238.16 g/mol
• IUPAC Name: 3-nitro-1-[(3-nitropyrazol-1-yl)methyl]pyrazole
• InChI: InChI=1S/C7H6N6O4/c14-12(15)6-1-3-10(8-6)5-11-4-2-7(9-11)13(16)17/h1-4H,5H2
• InChI Key: KNCSOPJMNAPBCI-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(N=C1[N+](=O)[O-])CN2C=CC(=N2)[N+](=O)[O-]

Description

1,1'-Methanediylbis(3-nitro-1H-pyrazole) is a symmetric bis-pyrazole derivative characterized by a central methane group bridging two 3-nitro-substituted pyrazole rings. Pyrazole derivatives are widely explored for their thermal stability, coordination chemistry, and applications in polymers and pharmaceuticals. The nitro groups at the 3-position likely enhance its electron-deficient character, making it suitable for high-energy materials or as a ligand precursor in coordination chemistry . Synthesis routes for analogous compounds (e.g., 1,1'-methylenebis-pyrazole derivatives) typically involve condensation reactions or cyclization of enaminones with nitro-substituted precursors, as seen in and .

Preparation Methods

The synthesis of 3-NITRO-1-[(3-NITRO-1H-PYRAZOL-1-YL)METHYL]-1H-PYRAZOLE typically involves the nitration of pyrazole derivatives. One common method includes the reaction of 3-nitropyrazole with formaldehyde and nitric acid under controlled conditions . The reaction conditions often require careful temperature control and the use of catalysts to ensure high yield and purity of the product .

Chemical Reactions Analysis

3-NITRO-1-[(3-NITRO-1H-PYRAZOL-1-YL)METHYL]-1H-PYRAZOLE undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents such as potassium permanganate or nitric acid, leading to the formation of more highly nitrated derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like hydrogen gas in the presence of a catalyst, resulting in the formation of amino derivatives.

Substitution: Nucleophilic substitution reactions can occur, where the nitro groups are replaced by other functional groups such as amino or hydroxyl groups.

Scientific Research Applications

3-NITRO-1-[(3-NITRO-1H-PYRAZOL-1-YL)METHYL]-1H-PYRAZOLE has several scientific research applications:

Chemistry: It is used as a precursor for the synthesis of more complex heterocyclic compounds.

Biology: Its derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: The compound is explored for its potential use in drug development due to its unique structural features.

Industry: It is used in the production of energetic materials, such as explosives and propellants, due to its high energy content and thermal stability.

Mechanism of Action

The mechanism of action of 3-NITRO-1-[(3-NITRO-1H-PYRAZOL-1-YL)METHYL]-1H-PYRAZOLE involves its interaction with molecular targets such as enzymes and receptors. The nitro groups in the compound can undergo redox reactions, leading to the generation of reactive intermediates that can interact with biological molecules . These interactions can result in the modulation of various biochemical pathways, contributing to the compound’s biological activities .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare 1,1'-methanediylbis(3-nitro-1H-pyrazole) with structurally or functionally related compounds from the evidence:

Compound Name	Molecular Formula	Key Substituents	Molecular Weight (g/mol)	Melting Point (°C)	Key Functional Groups (IR/NMR)	Thermal Stability (TGA)
1,1'-Methanediylbis(3-nitro-1H-pyrazole)	C₇H₆N₆O₄*	3-NO₂, methanediyl bridge	~254.16	Not reported	ν(NO₂) ~1538 cm⁻¹ (inferred)	Likely high (nitro groups)
Compound 7b ()	C₂₈H₂₂N₆O₂S₂	Phenyl, carbonyl	538.64	>300	ν(C=O) 1720 cm⁻¹; δ 185.0 ppm (¹³C=O)	High (decomposition >300°C)
Compound 10 ()	C₃₄H₂₀N₈S₂	Cyano, thieno-thiophene	604.71	Not reported	ν(CN) 2230 cm⁻¹ (inferred); δ 118.2 ppm (¹³C-CN)	Moderate (decomposition ~275°C)
4,4'-Methylenebis(1-(2-pyridyl)pyrazole) ()	C₁₄H₁₂N₆	Pyridyl, methanediyl bridge	272.29	Not reported	Aromatic C-H δ 7.3–8.9 ppm (¹H-NMR)	Moderate (coordination-dependent)
Bis(3-ethyl-5-methyl-4-maleimidophenyl)methane ()	C₃₃H₂₈N₂O₄	Maleimide, ethyl/methyl	532.59	Not reported	ν(C=O) ~1682 cm⁻¹ (maleimide)	High (polymer crosslinker)

*Molecular formula inferred from structural analogs.

Structural and Functional Differences

• Nitro vs. Carbonyl/Cyano Groups: The nitro substituents in 1,1'-methanediylbis(3-nitro-1H-pyrazole) contrast with the carbonyl (Compound 7b) and cyano groups (Compound 10). Nitro groups are stronger electron-withdrawing moieties, which may enhance thermal stability but reduce solubility compared to cyano derivatives .
• Bridging Motifs: While all compounds feature a methanediyl bridge, the substituents vary significantly.
• Synthesis Routes: Compound 10 is synthesized via reflux with piperidine (Method A) or via enaminone cyclization (Method B) , whereas 1,1'-methanediylbis(3-nitro-1H-pyrazole) likely requires nitration of preformed bis-pyrazole precursors.

Thermal and Mechanical Properties

• Thermal Stability : Compound 7b exhibits exceptional stability (decomposition >300°C), attributed to its aromatic and thiophene-rich structure . The nitro-substituted target compound is expected to show comparable or higher stability due to the strong electron-withdrawing nitro groups.
• Polymer Applications: and highlight that methanediyl-bridged compounds (e.g., HMDI-based polyurethanes) exhibit enhanced tensile strength and thermal stability with increasing hard segment content .

Spectroscopic and Analytical Data

• IR/NMR Signatures: The nitro group’s asymmetric stretching (~1538 cm⁻¹) in the target compound contrasts with the carbonyl (1720 cm⁻¹) in Compound 7b and cyano (~2230 cm⁻¹) in Compound 10 . ¹³C-NMR data for the methanediyl bridge (δ ~94–161 ppm) aligns with aromatic carbons in analogous bis-pyrazoles .
• Elemental Analysis : Compound 7b’s analytical data (C, 62.43%; N, 15.60%) provides a benchmark for validating the purity of synthesized nitro derivatives.